Cas no 1361651-47-9 (5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde)

• Product Name: 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde
• CAS No: 1361651-47-9
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919629
• Update Time: 2025-10-31

5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-9-2-1-3-10(14)11(9)8-5-4-7(6-16)15-12(8)17/h1-6H,(H,15,17)
• InChI Key： LCGHEFQPHDYYTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC=C(C=O)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2

Additional information on 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde

5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde: A Comprehensive Overview

5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde, with the CAS number 1361651-47-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinaldehydes, which are known for their unique structural features and diverse biological activities. The molecule consists of a picolinic acid backbone substituted with a 2,6-dichlorophenyl group at the 5-position and a hydroxyl group at the 6-position. These substituents contribute to its distinct chemical properties and potential applications in drug discovery and material science.

The synthesis of 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde involves a series of well-established organic reactions. The starting material is typically derived from picolinic acid, which undergoes substitution reactions to introduce the 2,6-dichlorophenyl group. The hydroxyl group at the 6-position is introduced through hydroxylation or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry.

One of the most notable aspects of this compound is its biological activity. Studies have shown that 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde exhibits potent antioxidant properties, making it a potential candidate for applications in oxidative stress-related diseases. Additionally, it has demonstrated moderate anti-inflammatory activity in vitro, suggesting its potential as an anti-inflammatory agent. Recent research has also explored its role as a ligand in metalloenzyme inhibition, particularly in zinc-dependent enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

The structural versatility of 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde allows for further functionalization to enhance its bioavailability and efficacy. For instance, researchers have investigated the incorporation of this compound into nanoparticles for targeted drug delivery systems. These studies highlight its potential as a building block for advanced therapeutic agents.

In terms of chemical stability, 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde is relatively stable under normal storage conditions. However, it is sensitive to strong oxidizing agents and high temperatures, which can lead to decomposition or structural rearrangement. Proper handling and storage protocols are essential to maintain its integrity and ensure consistent performance in experimental settings.

The application of CAS 1361651-47-9 extends beyond pharmacology into materials science. Its ability to coordinate with metal ions has been leveraged in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique physical properties and have applications in gas storage, catalysis, and sensing technologies.

In conclusion, 5-(2,6-Dichlorophenyl)-6-hydroxypicolinaldehyde, with its distinctive structure and multifaceted properties, continues to be a focal point in both academic research and industrial applications. Ongoing studies aim to unlock its full potential as a therapeutic agent and functional material component. As research progresses, this compound is poised to make significant contributions to various scientific disciplines.